(S)-2-[[(1R,2R)-2-[[[3,5-Bis(tert-butyl)-2-hydroxyphenyl]methylene]amino]cyclohexyl]thioureido]-N-benzyl-N,3,3-trimethylbutanamide

• IUPAC Name: (2S)-N-benzyl-2-[[(1R,2R)-2-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]carbamothioylamino]-N,3,3-trimethylbutanamide
• InChI: InChI=1S/C36H54N4O2S/c1-34(2,3)26-20-25(30(41)27(21-26)35(4,5)6)22-37-28-18-14-15-19-29(28)38-33(43)39-31(36(7,8)9)32(42)40(10)23-24-16-12-11-13-17-24/h11-13,16-17,20-22,28-29,31,41H,14-15,18-19,23H2,1-10H3,(H2,38,39,43)/t28-,29-,31-/m1/s1
• InChI Key: IJFFARBIZKKZOA-QPWMFTQFSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=NC2CCCCC2NC(=S)NC(C(=O)N(C)CC3=CC=CC=C3)C(C)(C)C
• Isomeric SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=N[C@@H]2CCCC[C@H]2NC(=S)N[C@H](C(=O)N(C)CC3=CC=CC=C3)C(C)(C)C
• Molecular Formula: C36H54N4O2S
• Molecular Weight: 606.9 g/mol
• CAS RN: 479423-24-0

Description

This compound is a technical grade chemical with the CAS Number: 479423-24-0. It is also known by the synonym (2S)-2-[[[[(1R,2R)-2-[[[3,5-Bis(1,1-dimethylethyl)-2-hydroxyphenyl]methylene]amino]cyclohexyl]amino]thioxomethyl]amino]-N,3,3-trimethyl-N-(phenylmethyl)butanamide.

Molecular Structure Analysis

The molecular formula of this compound is C36H54N4O2S. The molecular weight is 606.90500.

Physical And Chemical Properties Analysis

The compound has a Polar Surface Area (PSA) of 109.05000 and a LogP value of 8.03650. These properties can give an indication of the compound’s solubility and permeability.

Scientific Research Applications

Enantioselective Catalysis

Compounds with tert-butyl groups and complex molecular architectures, such as the specified molecule, often play a critical role in enantioselective catalysis. For instance, ligands with tert-butylmethylphosphino groups have demonstrated exceptional enantioselectivities and high catalytic activities in the asymmetric hydrogenation of functionalized alkenes, including the synthesis of chiral pharmaceutical ingredients (T. Imamoto et al., 2012). This suggests the potential of the specified compound in facilitating asymmetric synthesis, contributing to the efficient preparation of chiral molecules.

Drug Discovery and Synthesis

The unique structure of the compound suggests its relevance in the synthesis of bioactive molecules or pharmaceuticals. For example, compounds with complex moieties have been synthesized for their potent inhibitory activity against specific enzymes, highlighting their application in drug discovery and development (T. Lin & M. Liu, 1985). The structure-function relationship explored in these studies provides a basis for the rational design of novel therapeutic agents.

Material Science

The intricate design of molecules similar to the one mentioned can be pivotal in material science, particularly in the synthesis and characterization of novel polymers with specific properties. Research on hydrophilic aliphatic polyesters and their synthesis demonstrates the role of complex esters and amides in creating materials with desired features, such as biodegradability and functionalization potential for further chemical modifications (M. Trollsås et al., 2000).

Antibacterial Agents

The structural complexity and functional groups present in compounds like the one described may also be relevant in the development of new antibacterial agents. Studies on bisthiourea derivatives, for example, have shown significant bacteriostatic activities against Gram-negative bacteria, indicating the potential of similar compounds in contributing to the fight against resistant bacterial strains (Ainaa Nadiah Abd Halim & Z. Ngaini, 2016).